5-isothiocyanato-1-methyl-1H-indole

• Molecular Formula: C10H8N2S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: 5-isothiocyanato-1-methylindole
• InChI: InChI=1S/C10H8N2S/c1-12-5-4-8-6-9(11-7-13)2-3-10(8)12/h2-6H,1H3
• InChI Key: PFNGFSWQRFTMRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)N=C=S

Description

5-isothiocyanato-1-methyl-1H-indole is a useful research compound. Its molecular formula is C10H8N2S and its molecular weight is 188.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 5-amino-1-methyl-1H-indole (8.8 g; 60 mmol), thiocarbonyl diimidazole (10.7 g; 60 mmol) and ethyl acetate (200 mL). The reaction was heated at 50° C. for five minutes, and after cooling, the solvent was evaporated. The crude material was dissolved in dichloromethane (100 mL) and filtered through a short plug of silica gel, which was washed with another bolus of dichloromethane (100 mL). The organic eluent was evaporated to give 5-isothiocyanato-1-methyl-1H-indole (8.9 g; 47 mmol).